Cas no 895007-68-8 ((2Z)-N-(6-methyl-1,3-benzothiazol-2-yl)-3-(4-nitrophenyl)-N-(pyridin-3-yl)methylprop-2-enamide)

(2Z)-N-(6-methyl-1,3-benzothiazol-2-yl)-3-(4-nitrophenyl)-N-(pyridin-3-yl)methylprop-2-enamide structure
895007-68-8 structure
Product Name:(2Z)-N-(6-methyl-1,3-benzothiazol-2-yl)-3-(4-nitrophenyl)-N-(pyridin-3-yl)methylprop-2-enamide
CAS No:895007-68-8
MF:C23H18N4O3S
MW:430.479023456573
CID:6618391
PubChem ID:18572479
Update Time:2023-11-21

(2Z)-N-(6-methyl-1,3-benzothiazol-2-yl)-3-(4-nitrophenyl)-N-(pyridin-3-yl)methylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

    • (Z)-N-(6-methylbenzo[d]thiazol-2-yl)-3-(4-nitrophenyl)-N-(pyridin-3-ylmethyl)acrylamide
    • AKOS024655586
    • (Z)-N-(6-methyl-1,3-benzothiazol-2-yl)-3-(4-nitrophenyl)-N-(pyridin-3-ylmethyl)prop-2-enamide
    • (2Z)-N-(6-methyl-1,3-benzothiazol-2-yl)-3-(4-nitrophenyl)-N-[(pyridin-3-yl)methyl]prop-2-enamide
    • F2515-0063
    • 895007-68-8
    • (2Z)-N-(6-methyl-1,3-benzothiazol-2-yl)-3-(4-nitrophenyl)-N-(pyridin-3-yl)methylprop-2-enamide
    • Inchi: 1S/C23H18N4O3S/c1-16-4-10-20-21(13-16)31-23(25-20)26(15-18-3-2-12-24-14-18)22(28)11-7-17-5-8-19(9-6-17)27(29)30/h2-14H,15H2,1H3/b11-7-
    • InChI Key: ISCDMSOCKIJGRG-XFFZJAGNSA-N
    • SMILES: S1C2C=C(C)C=CC=2N=C1N(C(/C=C\C1C=CC(=CC=1)[N+](=O)[O-])=O)CC1C=NC=CC=1

Computed Properties

  • Exact Mass: 430.10996162g/mol
  • Monoisotopic Mass: 430.10996162g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 5
  • Complexity: 662
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 120Ų

(2Z)-N-(6-methyl-1,3-benzothiazol-2-yl)-3-(4-nitrophenyl)-N-(pyridin-3-yl)methylprop-2-enamide Pricemore >>

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